Cas no 2167326-05-6 (1,3-Azetidinedicarboxylic acid, 3-formyl-, 1-(1,1-dimethylethyl) 3-methyl ester)

• Product Name: 1,3-Azetidinedicarboxylic acid, 3-formyl-, 1-(1,1-dimethylethyl) 3-methyl ester
• CAS No: 2167326-05-6
• MF: C₁₁H₁₇NO₅
• MW: 243.256383657455
• CID: 5261673
• Update Time: 2025-06-12

1,3-Azetidinedicarboxylic acid, 3-formyl-, 1-(1,1-dimethylethyl) 3-methyl ester Chemical and Physical Properties

Names and Identifiers

• 1,3-Azetidinedicarboxylic acid, 3-formyl-, 1-(1,1-dimethylethyl) 3-methyl ester

• Inchi： 1S/C11H17NO5/c1-10(2,3)17-9(15)12-5-11(6-12,7-13)8(14)16-4/h7H,5-6H2,1-4H3
• InChI Key： NPKGIVAJUIUSND-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CC(C=O)(C(OC)=O)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines Azetidinecarboxylic acids or derivatives Azetidinecarboxylic acids

Additional information on 1,3-Azetidinedicarboxylic acid, 3-formyl-, 1-(1,1-dimethylethyl) 3-methyl ester

Research Brief on 1,3-Azetidinedicarboxylic acid, 3-formyl-, 1-(1,1-dimethylethyl) 3-methyl ester (CAS: 2167326-05-6)

1,3-Azetidinedicarboxylic acid, 3-formyl-, 1-(1,1-dimethylethyl) 3-methyl ester (CAS: 2167326-05-6) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique azetidine ring and functional groups, serves as a critical intermediate in the synthesis of various bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of novel therapeutics targeting infectious diseases and cancer.

The compound's structural features, including the formyl and ester groups, make it a versatile building block for the synthesis of more complex molecules. Researchers have leveraged its reactivity to create libraries of derivatives with enhanced pharmacological properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of this compound in the synthesis of protease inhibitors, which showed promising activity against SARS-CoV-2. The study highlighted the compound's role in facilitating the introduction of key functional groups that are essential for binding to viral proteases.

Another area of interest is the compound's potential in oncology. A recent preprint on bioRxiv detailed its incorporation into a series of small-molecule inhibitors targeting the PI3K/AKT/mTOR pathway, a critical signaling cascade in cancer cell proliferation. The researchers reported that derivatives of 1,3-Azetidinedicarboxylic acid, 3-formyl-, 1-(1,1-dimethylethyl) 3-methyl ester exhibited improved selectivity and potency compared to existing inhibitors, suggesting its utility in the design of next-generation anticancer agents.

In addition to its applications in drug discovery, the compound has also been investigated for its role in chemical biology. A 2022 study in ACS Chemical Biology explored its use as a probe for studying protein-ligand interactions. The formyl group was found to react selectively with nucleophilic residues in proteins, enabling the identification of novel binding sites. This approach has opened new avenues for understanding the molecular mechanisms underlying various diseases.

Despite these advancements, challenges remain in the large-scale synthesis and optimization of this compound. Recent patents, such as WO2023051234A1, have proposed novel synthetic routes to improve yield and purity. These developments are expected to facilitate broader adoption of the compound in both academic and industrial settings.

In conclusion, 1,3-Azetidinedicarboxylic acid, 3-formyl-, 1-(1,1-dimethylethyl) 3-methyl ester (CAS: 2167326-05-6) represents a valuable tool in chemical biology and medicinal chemistry. Its unique structural features and reactivity make it a promising candidate for the development of new therapeutics and probes. Ongoing research is likely to uncover further applications, solidifying its importance in the field.